Cas no 1305414-80-5 ((2-Bromo-5-nitrophenyl)(thiomorpholino)methanone)

• Product Name: (2-Bromo-5-nitrophenyl)(thiomorpholino)methanone
• CAS No: 1305414-80-5
• MF: C₁₁H₁₁BrN₂O₃S
• MW: 331.185640573502
• CID: 6792875
• PubChem ID: 61945367
• Update Time: 2025-10-29

(2-Bromo-5-nitrophenyl)(thiomorpholino)methanone Chemical and Physical Properties

Names and Identifiers

• (2-Bromo-5-nitrophenyl)(thiomorpholino)methanone
• AKOS011219511
• MFCD15466537
• 1305414-80-5

• Inchi： 1S/C11H11BrN2O3S/c12-10-2-1-8(14(16)17)7-9(10)11(15)13-3-5-18-6-4-13/h1-2,7H,3-6H2
• InChI Key： DKPVMPUTAFQOFU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(N1CCSCC1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 329.96738g/mol
• Monoisotopic Mass: 329.96738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 91.4Ų

Additional information on (2-Bromo-5-nitrophenyl)(thiomorpholino)methanone

Comprehensive Overview of (2-Bromo-5-nitrophenyl)(thiomorpholino)methanone (CAS No. 1305414-80-5)

(2-Bromo-5-nitrophenyl)(thiomorpholino)methanone (CAS No. 1305414-80-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiomorpholine and nitrophenyl moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a bromo substituent and a nitro group, makes it particularly valuable for cross-coupling reactions and other advanced synthetic applications.

In recent years, the demand for heterocyclic compounds like (2-Bromo-5-nitrophenyl)(thiomorpholino)methanone has surged due to their pivotal role in drug discovery. Researchers are increasingly exploring its potential in designing kinase inhibitors and antimicrobial agents, aligning with the global focus on combating antibiotic resistance. The compound's electron-withdrawing properties, attributed to the nitro group, enhance its reactivity in nucleophilic substitution reactions, a feature highly sought after in medicinal chemistry.

From an industrial perspective, CAS No. 1305414-80-5 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are optimizing protocols to minimize waste and energy consumption during its production. Questions like "How to improve the yield of (2-Bromo-5-nitrophenyl)(thiomorpholino)methanone?" or "What catalysts are best for its derivatization?" are frequently searched, reflecting the compound's technical relevance.

The compound's spectroscopic data (e.g., NMR, IR, and MS) is well-documented, aiding in quality control and structural verification. Analytical chemists emphasize its distinct UV-Vis absorption peaks, which are critical for purity assessment. Additionally, its crystallographic properties have been studied to understand packing interactions, a topic of interest in materials science.

In the realm of computational chemistry, (2-Bromo-5-nitrophenyl)(thiomorpholino)methanone is modeled to predict its binding affinities and molecular docking behavior. Such studies are pivotal for virtual screening campaigns, reducing lab costs and accelerating R&D timelines. Searches for "DFT calculations on thiomorpholine derivatives" or "SAR studies of nitrophenyl ketones" highlight this trend.

Regulatory and safety profiles of CAS No. 1305414-80-5 are also frequently queried. While it is not classified as hazardous under standard guidelines, proper handling protocols—such as using personal protective equipment (PPE)—are recommended. Its stability under various pH conditions and thermal resistance are often tested to ensure compatibility with industrial processes.

Looking ahead, the compound's adaptability positions it as a key player in high-throughput screening libraries. Innovations in flow chemistry and automated synthesis are expected to further elevate its utility, addressing the pharmaceutical industry's need for scalable and efficient methodologies.